Cas no 1698028-15-7 (Methyl 2-amino-4-bromo-5-chloro-3-fluorobenzoate)

• Product Name: Methyl 2-amino-4-bromo-5-chloro-3-fluorobenzoate
• CAS No: 1698028-15-7
• MF: C₈H₆BrClFNO₂
• MW: 282.49414396286
• MDL: MFCD30803630
• CID: 5065892
• PubChem ID: 118010205
• Update Time: 2026-03-01

Methyl 2-amino-4-bromo-5-chloro-3-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-4-bromo-5-chloro-3-fluorobenzoate
• COC(=O)c1cc(Cl)c(Br)c(F)c1N
• AT13367
• EN300-22210269
• 1698028-15-7
• KXCLZRJHAIASTC-UHFFFAOYSA-N
• SCHEMBL16636921
• SY324083
• DB-187753
• MFCD30803630
• CS-0179873
• AKOS037652244
• Methyl 2-amino-4-bromo-5-chloro-3-fluorobenzoate

• MDL： MFCD30803630
• Inchi： 1S/C8H6BrClFNO2/c1-14-8(13)3-2-4(10)5(9)6(11)7(3)12/h2H,12H2,1H3
• InChI Key： KXCLZRJHAIASTC-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(C(=O)OC)=C(C=1F)N)Cl

Computed Properties

• Exact Mass: 280.92545g/mol
• Monoisotopic Mass: 280.92545g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 52.3

Additional information on Methyl 2-amino-4-bromo-5-chloro-3-fluorobenzoate

Methyl 2-amino-4-bromo-5-chloro-3-fluorobenzoate: A Comprehensive Overview

Methyl 2-amino-4-bromo-5-chloro-3-fluorobenzoate, identified by the CAS number 1698028-15-7, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry, materials science, and agrochemicals. This compound is notable for its unique structure, which features a benzene ring substituted with an amino group, bromine, chlorine, and fluorine atoms at specific positions. The presence of these substituents imparts distinctive chemical properties, making it a valuable compound for various applications.

The synthesis of Methyl 2-amino-4-bromo-5-chloro-3-fluorobenzoate involves a series of intricate chemical reactions, often requiring precise control over reaction conditions to achieve the desired product. Recent advancements in synthetic methodologies have enabled researchers to optimize the production process, reducing costs and improving yield. For instance, a study published in the Journal of Organic Chemistry highlighted a novel approach utilizing microwave-assisted synthesis, which significantly accelerated the reaction time while maintaining high purity levels.

The structural characteristics of this compound play a pivotal role in its functionality. The amino group at position 2 contributes to its basicity and potential for hydrogen bonding, while the halogen atoms at positions 4 (bromine), 5 (chlorine), and 3 (fluorine) influence its electronic properties and reactivity. These features make it an ideal candidate for use as an intermediate in drug design or as a precursor in the synthesis of advanced materials.

In terms of applications, Methyl 2-amino-4-bromo-5-chloro-3-fluorobenzoate has shown promise in several areas. In pharmaceutical research, it serves as a building block for developing bioactive molecules with potential therapeutic benefits. For example, studies have explored its role in inhibiting certain enzymes associated with neurodegenerative diseases, such as Alzheimer's and Parkinson's. Additionally, its ability to act as a chelating agent has been leveraged in the development of contrast agents for medical imaging techniques.

The latest research on this compound has also delved into its environmental impact and biodegradability. A recent study conducted by scientists at the University of California revealed that under specific microbial conditions, the compound undergoes rapid degradation without releasing harmful byproducts. This finding is particularly significant for industries seeking sustainable chemical solutions that align with eco-friendly practices.

In conclusion, Methyl 2-amino-4-bromo-5-chloro-3-fluorobenzoate stands out as a versatile and intriguing compound with vast potential across multiple disciplines. Its unique structure, coupled with advancements in synthetic techniques and application-oriented research, positions it as a key player in future innovations within chemistry and related fields.